Cas no 2188279-33-4 (4-(1,3,4-thiadiazol-2-yloxy)-1-4-(thiophen-3-yl)benzoylpiperidine)

• Product Name: 4-(1,3,4-thiadiazol-2-yloxy)-1-4-(thiophen-3-yl)benzoylpiperidine
• CAS No: 2188279-33-4
• MF: C₁₈H₁₇N₃O₂S₂
• MW: 371.476481199265
• CID: 6280422
• PubChem ID: 131702403
• Update Time: 2025-06-30

4-(1,3,4-thiadiazol-2-yloxy)-1-4-(thiophen-3-yl)benzoylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1,3,4-thiadiazol-2-yloxy)-1-4-(thiophen-3-yl)benzoylpiperidine
• AKOS040705664
• [4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl]-(4-thiophen-3-ylphenyl)methanone
• (4-((1,3,4-thiadiazol-2-yl)oxy)piperidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone
• 2188279-33-4
• F6574-0634
• 4-(1,3,4-thiadiazol-2-yloxy)-1-[4-(thiophen-3-yl)benzoyl]piperidine

• Inchi： 1S/C18H17N3O2S2/c22-17(14-3-1-13(2-4-14)15-7-10-24-11-15)21-8-5-16(6-9-21)23-18-20-19-12-25-18/h1-4,7,10-12,16H,5-6,8-9H2
• InChI Key： YHWMKXWADBAFFX-UHFFFAOYSA-N
• SMILES： S1C=NN=C1OC1CCN(C(C2C=CC(C3=CSC=C3)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 371.07621914g/mol
• Monoisotopic Mass: 371.07621914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 112Ų

Additional information on 4-(1,3,4-thiadiazol-2-yloxy)-1-4-(thiophen-3-yl)benzoylpiperidine

Recent Advances in the Study of 4-(1,3,4-thiadiazol-2-yloxy)-1-4-(thiophen-3-yl)benzoylpiperidine (CAS: 2188279-33-4)

The compound 4-(1,3,4-thiadiazol-2-yloxy)-1-4-(thiophen-3-yl)benzoylpiperidine (CAS: 2188279-33-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiadiazole and thiophene moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthesis pathways, and potential mechanisms of action, making it a subject of intense research interest.

One of the key areas of investigation has been the compound's role as a modulator of specific biological targets. Preliminary findings suggest that 4-(1,3,4-thiadiazol-2-yloxy)-1-4-(thiophen-3-yl)benzoylpiperidine exhibits selective binding affinity towards certain enzyme systems, particularly those involved in inflammatory and oncogenic pathways. Researchers have employed advanced computational modeling and in vitro assays to validate these interactions, providing a foundation for further drug development efforts.

In terms of synthetic chemistry, recent publications have detailed optimized protocols for the preparation of 4-(1,3,4-thiadiazol-2-yloxy)-1-4-(thiophen-3-yl)benzoylpiperidine. These methods emphasize improved yield and purity, addressing earlier challenges in the compound's scalability. Notably, the use of novel catalysts and green chemistry principles has been highlighted as a breakthrough in the efficient production of this molecule.

Pharmacokinetic studies have also been a focal point, with researchers investigating the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Early-stage animal models have demonstrated favorable bioavailability and tissue penetration, though further optimization may be required to enhance its therapeutic index. These findings are critical for advancing the compound into preclinical development phases.

Looking ahead, the potential applications of 4-(1,3,4-thiadiazol-2-yloxy)-1-4-(thiophen-3-yl)benzoylpiperidine appear vast. Current research is exploring its utility in treating conditions such as chronic inflammation, neurodegenerative diseases, and certain cancers. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical candidates.

In conclusion, the ongoing research on 4-(1,3,4-thiadiazol-2-yloxy)-1-4-(thiophen-3-yl)benzoylpiperidine (CAS: 2188279-33-4) underscores its significance as a versatile scaffold in drug discovery. The integration of synthetic chemistry, computational biology, and pharmacological studies has provided a comprehensive understanding of its potential, paving the way for future innovations in the field.